Cas no 1464874-87-0 (3-amino-N-(2,6-dioxopiperidin-3-yl)benzamide)

• Product Name: 3-amino-N-(2,6-dioxopiperidin-3-yl)benzamide
• CAS No: 1464874-87-0
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• MDL: MFCD23167035
• CID: 5170548
• PubChem ID: 65956451
• Update Time: 2025-07-20

3-amino-N-(2,6-dioxopiperidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-amino-N-(2,6-dioxo-3-piperidinyl)-
• 3-amino-N-(2,6-dioxopiperidin-3-yl)benzamide

• MDL： MFCD23167035
• Inchi： 1S/C12H13N3O3/c13-8-3-1-2-7(6-8)11(17)14-9-4-5-10(16)15-12(9)18/h1-3,6,9H,4-5,13H2,(H,14,17)(H,15,16,18)
• InChI Key： XOLLDBOOXRTMRB-UHFFFAOYSA-N
• SMILES： C(NC1CCC(=O)NC1=O)(=O)C1=CC=CC(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-N-(2,6-dioxopiperidin-3-yl)benzamide

Comprehensive Overview of 3-amino-N-(2,6-dioxopiperidin-3-yl)benzamide (CAS No. 1464874-87-0)

3-amino-N-(2,6-dioxopiperidin-3-yl)benzamide, with the CAS number 1464874-87-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in scientific literature by its systematic name, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both amino and dioxopiperidinyl functional groups in its structure makes it a promising candidate for drug discovery, particularly in targeting protein-protein interactions and enzyme modulation.

In recent years, the interest in 3-amino-N-(2,6-dioxopiperidin-3-yl)benzamide has surged due to its potential applications in cancer therapy and neurodegenerative disease research. Researchers have explored its role as a small molecule inhibitor, particularly in pathways involving ubiquitin-proteasome system regulation. This aligns with the growing trend in targeted therapy, where precision medicine seeks compounds that can selectively modulate disease mechanisms without broad cytotoxic effects. The compound's unique structure allows it to interact with E3 ubiquitin ligases, a hot topic in drug development circles.

The synthesis of CAS 1464874-87-0 typically involves multi-step organic reactions, including amide coupling and piperidine ring functionalization. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it suitable for further preclinical studies. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity, a critical factor for biological assay reproducibility. These technical aspects are frequently searched by medicinal chemists and pharmaceutical researchers optimizing lead compounds.

From a mechanistic perspective, this benzamide derivative shows intriguing activity in protein degradation studies, particularly in PROTAC (Proteolysis Targeting Chimera) technology. This connects to the broader drug discovery trend of harnessing cellular machinery to eliminate disease-causing proteins. The compound's amino group serves as a versatile handle for further derivatization, enabling the creation of structure-activity relationship (SAR) libraries—a common strategy in hit-to-lead optimization.

In the context of research tools, 3-amino-N-(2,6-dioxopiperidin-3-yl)benzamide serves as a valuable chemical probe for studying protein homeostasis. Its compatibility with high-throughput screening platforms makes it attractive for academic labs and biotech companies alike. Recent publications have highlighted its utility in crystallography studies, where it aids in elucidating binding site interactions of therapeutic targets. These applications resonate with the scientific community's focus on rational drug design.

The stability profile of CAS 1464874-87-0 under various pH conditions and its solubility in DMSO and aqueous buffers are frequently discussed in forum threads among researchers. Such practical considerations are crucial for experimental success, especially in cell-based assays. Moreover, the compound's structure-activity relationship data has been curated in several cheminformatics databases, reflecting its relevance in computational chemistry workflows.

Looking ahead, the derivative potential of 3-amino-N-(2,6-dioxopiperidin-3-yl)benzamide remains largely untapped. Its scaffold could inspire new chemical entities targeting immune-oncology or inflammatory pathways—areas dominating recent biopharma R&D investments. As fragment-based drug discovery gains traction, this compound's balanced molecular complexity positions it as a valuable starting point for lead generation campaigns.